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Cat. No.: B15603838
Get Quote
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Application Notes and Protocols for HPLC
Analysis of Cefalexin

These comprehensive application notes and protocols are designed for researchers, scientists,
and drug development professionals involved in the analysis of Cefalexin. The following
sections detail various validated High-Performance Liquid Chromatography (HPLC) methods
for the quantitative determination of Cefalexin in pharmaceutical dosage forms, including
standard assays and stability-indicating methods.

Assay of Cefalexin in Pharmaceutical Dosage Forms

This section describes a straightforward and robust isocratic RP-HPLC method for the routine
quality control analysis of Cefalexin in tablets or capsules.

Chromatographic Conditions

A summary of the chromatographic conditions for the assay of Cefalexin is presented in Table
1.

Table 1: Chromatographic Conditions for Cefalexin Assay
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Parameter Method 1 Method 2
) Waters C18 (250mm x 4.6mm;
Stationary Phase ODS (250 x 4.6 mm)[2]
Sum)[1]

] Methanol: 0.1M Sodium
Mobile Phase Methanol: Water (50:50 v/v)[2]
acetate buffer (75:25 viv)[1]

Flow Rate 1.0 mL/min[1] 0.9 mL/min[2]
Column Temperature Ambient[1] 25 £ 1°C[2]
Detection Wavelength 240 nm[1] 230 nm[2]
Injection Volume 20 pL[1] 20 pL[2]

Run Time 10 min[1] Not Specified
Retention Time ~4.04 min[1] ~3.78 min[2]
Internal Standard Not Used Benazepril[2]

Experimental Protocol

1. Preparation of Solutions

o Mobile Phase Preparation (Method 1): Prepare a 0.1M solution of sodium acetate. Mix
methanol and the sodium acetate buffer in a 75:25 (v/v) ratio. Filter through a 0.45 um
membrane filter and degas.[1]

* Mobile Phase Preparation (Method 2): Mix HPLC grade methanol and water in a 50:50 (v/v)
ratio. Filter through a 0.45 pum membrane filter and sonicate before use.[2]

o Standard Stock Solution Preparation: Accurately weigh about 10 mg of Cefalexin reference
standard and transfer it to a 10 mL volumetric flask. Dissolve in the mobile phase and make
up the volume to obtain a stock solution.[1]

o Working Standard Solution Preparation: From the stock solution, prepare a working standard
solution of a suitable concentration (e.g., 100 pg/mL) by diluting with the mobile phase.[1]
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o Sample Preparation (Tablets): Weigh and powder 20 tablets. Accurately weigh a portion of
the powder equivalent to 50 mg of Cefalexin and transfer it to a 50 mL volumetric flask. Add
about 25 mL of the mobile phase and sonicate for 15 minutes. Make up the volume with the
mobile phase and mix well.[2][3] Filter the solution through a 0.45 um syringe filter before
injection.

2. Chromatographic Analysis

o Equilibrate the HPLC system with the mobile phase until a stable baseline is obtained.
e Inject 20 pL of the standard solution and record the chromatogram.

* Inject 20 pL of the sample solution and record the chromatogram.

¢ The retention time for Cefalexin should be consistent between the standard and sample
injections.

3. Calculation

Calculate the amount of Cefalexin in the sample using the peak areas obtained from the
standard and sample chromatograms.

Workflow for Cefalexin Assay
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Caption: Workflow for the HPLC assay of Cefalexin.

Stability-Indicating HPLC Method for Cefalexin

This method is crucial for determining the stability of Cefalexin in the presence of its
degradation products. It is essential for quality control and stability studies of pharmaceutical
formulations.[3] The method is designed to separate the intact drug from any potential
degradants formed under various stress conditions.[3]

Chromatographic Conditions
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A summary of the chromatographic conditions for the stability-indicating method is presented in

Table 2.

Table 2: Chromatographic Conditions for Stability-Indicating Cefalexin Analysis

Parameter

Method 1

Method 2 (for Cefalexin
and Bromhexine)

Stationary Phase

C18 column|3]

Kromasil C8 (250 mm x 4.6
mm, 5um)[4]

Isocratic mobile phase (details

0.1% Ortho Phosphoric Acid

Mobile Phase ) ] (OPA) and Acetonitrile (45:55
proprietary in source)[3]
vIV)[4]
Flow Rate Not Specified 1.0 mL/min[4]
Column Temperature Not Specified Ambient
] UV detection (wavelength not
Detection Wavelength - 215 nm[4]
specified)[3]
Injection Volume Not Specified Not Specified
Run Time Not Specified Not Specified
_ ] N Cefalexin: 2.29 min,
Retention Time Not Specified

Bromhexine: 2.81 min[4]

Experimental Protocol: Forced Degradation Studies

Forced degradation studies are performed to demonstrate the stability-indicating nature of the

HPLC method.[3]

1. Preparation of Stock Solution

Prepare a stock solution of Cefalexin in the mobile phase at a suitable concentration (e.g., 1

mg/mL).

2. Stress Conditions
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» Acid Hydrolysis: To a portion of the stock solution, add an equal volume of 1 M HCI.[3]

e Base Hydrolysis: To another portion of the stock solution, add an equal volume of 0.1 N
NaOH.

o Oxidative Degradation: Treat a portion of the stock solution with 3% hydrogen peroxide.

o Thermal Degradation: Keep a portion of the stock solution in an oven at a specified
temperature (e.g., 60°C) for a defined period.

o Photolytic Degradation: Expose a portion of the stock solution to UV light (e.g., in a UV
chamber for 24 hours).[5]

3. Sample Analysis

 After the specified stress period, neutralize the acidic and basic solutions.
 Dilute all the stressed samples to a suitable concentration with the mobile phase.
¢ Inject the stressed samples into the HPLC system.

e Analyze the chromatograms for the appearance of degradation peaks and the decrease in
the peak area of the intact Cefalexin. The method is considered stability-indicating if the
degradation products are well-resolved from the parent drug peak.

Workflow for Stability-Indicating Method Development
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Caption: Workflow for developing a stability-indicating HPLC method.
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Method Validation

All developed HPLC methods for Cefalexin analysis should be validated according to the
International Council for Harmonisation (ICH) guidelines.[1] Key validation parameters include:

Specificity: The ability to assess the analyte unequivocally in the presence of components
that may be expected to be present.[6]

o Linearity: The ability to obtain test results that are directly proportional to the concentration of
the analyte. The calibration curve for Cefalexin has been shown to be linear over ranges
such as 5-30 pg/mL and 0.05-80 pg/mL.[1][2]

e Accuracy: The closeness of the test results obtained by the method to the true value.
Recovery studies should be performed, with high recoveries (e.g., above 99.8%) indicating
good accuracy.[2]

» Precision: The degree of scatter between a series of measurements obtained from multiple
samplings of the same homogeneous sample. It is usually expressed as the relative
standard deviation (RSD), which should be less than 2%.[6]

» Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a
sample that can be detected and quantified, respectively, with suitable precision and
accuracy.[6]

* Robustness: A measure of the method's capacity to remain unaffected by small, but
deliberate variations in method parameters.[1]

These application notes and protocols provide a solid foundation for the HPLC analysis of
Cefalexin. It is recommended to perform system suitability tests before each analytical run to
ensure the continued validity of the method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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